3-(Bromomethyl)toluene
3-(Bromomethyl)toluene
Brand Name:
Vulcanchem
CAS No.:
620-13-3
VCID:
VC0049150
InChI:
InChI=1S/C8H9Br/c1-7-3-2-4-8(5-7)6-9/h2-5H,6H2,1H3
SMILES:
CC1=CC(=CC=C1)CBr
Molecular Formula:
C8H9Br
Molecular Weight:
185.06 g/mol
3-(Bromomethyl)toluene
CAS No.: 620-13-3
Reference Standards
VCID: VC0049150
Molecular Formula: C8H9Br
Molecular Weight: 185.06 g/mol
| CAS No. | 620-13-3 |
|---|---|
| Product Name | 3-(Bromomethyl)toluene |
| Molecular Formula | C8H9Br |
| Molecular Weight | 185.06 g/mol |
| IUPAC Name | 1-(bromomethyl)-3-methylbenzene |
| Standard InChI | InChI=1S/C8H9Br/c1-7-3-2-4-8(5-7)6-9/h2-5H,6H2,1H3 |
| Standard InChIKey | FWLWTILKTABGKQ-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC=C1)CBr |
| Canonical SMILES | CC1=CC(=CC=C1)CBr |
| Boiling Point | 212.5 °C |
| Colorform | Liquid |
| Density | 1.3711 g/cu cm at 23 °C |
| Flash Point | 82 °C (180 °F) - closed cup |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | In water, 60.8 mg/L at 25 °C (est) Insoluble in water Practically insoluble in water Soluble in organic solvents Very soluble in ethanol and ethyl ethe |
| Synonyms | 1-(Bromomethyl)-3-methylbenzene; 3-Methylbenzyl Bromide; NSC 60146; m-Methylbenzyl Bromide; m-Xylyl Bromide; α-Bromo-m-xylene |
| Vapor Pressure | 0.192 mm Hg at 25 °C (est) |
| PubChem Compound | 12099 |
| Last Modified | Nov 11 2021 |
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